N-(sec-butyl)-5-chloro-2-thiophenesulfonamide
Overview
Description
N-(sec-butyl)-5-chloro-2-thiophenesulfonamide is a chemical compound that is commonly used in scientific research. This compound is known for its various applications in the field of medicine and biochemistry.
Mechanism of Action
The mechanism of action of N-(sec-butyl)-5-chloro-2-thiophenesulfonamide is related to its ability to modulate ion channels. This compound selectively inhibits the activity of certain ion channels, which leads to changes in the electrical activity of cells. This, in turn, can have various physiological effects.
Biochemical and Physiological Effects:
N-(sec-butyl)-5-chloro-2-thiophenesulfonamide has various biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It can also affect the activity of certain neurotransmitters in the brain, which can have an impact on mood and behavior.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(sec-butyl)-5-chloro-2-thiophenesulfonamide in lab experiments is its selectivity for certain ion channels. This makes it a useful tool for studying the function of these channels. However, one limitation of this compound is that it can have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of N-(sec-butyl)-5-chloro-2-thiophenesulfonamide in scientific research. One area of interest is the development of new drugs based on the structure of this compound. Another potential direction is the use of this compound in the study of neurological disorders such as epilepsy and chronic pain. Additionally, further research is needed to better understand the mechanism of action of N-(sec-butyl)-5-chloro-2-thiophenesulfonamide and its potential therapeutic applications.
Conclusion:
In conclusion, N-(sec-butyl)-5-chloro-2-thiophenesulfonamide is a useful compound in scientific research due to its various applications in the field of medicine and biochemistry. Its selectivity for certain ion channels makes it a valuable tool for studying the function of these channels. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop new drugs based on its structure.
Scientific Research Applications
N-(sec-butyl)-5-chloro-2-thiophenesulfonamide has various applications in scientific research. It is commonly used as a pharmacological tool to study the function of ion channels. This compound is also used in the development of new drugs for the treatment of various diseases such as epilepsy, pain, and inflammation.
properties
IUPAC Name |
N-butan-2-yl-5-chlorothiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12ClNO2S2/c1-3-6(2)10-14(11,12)8-5-4-7(9)13-8/h4-6,10H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWFQDNUNDYLCIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC=C(S1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-butan-2-yl-5-chlorothiophene-2-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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